Cas no 1513983-63-5 (Methyl 2-(1-amino-3-methylcyclopentyl)acetate)

• Product Name: Methyl 2-(1-amino-3-methylcyclopentyl)acetate
• CAS No: 1513983-63-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5717022
• PubChem ID: 79848518
• Update Time: 2025-05-19

Methyl 2-(1-amino-3-methylcyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1286265
• 1513983-63-5
• METHYL2-(1-AMINO-3-METHYLCYCLOPENTYL)ACETATE
• AKOS018407300
• METHYL 2-(1-AMINO-3-METHYLCYCLOPENTYL)ACETATE
• Methyl 2-(1-amino-3-methylcyclopentyl)acetate

• Inchi： 1S/C9H17NO2/c1-7-3-4-9(10,5-7)6-8(11)12-2/h7H,3-6,10H2,1-2H3
• InChI Key： OHGJSWYNTPXYAW-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CCC(C)C1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(1-amino-3-methylcyclopentyl)acetate

Comprehensive Overview of Methyl 2-(1-amino-3-methylcyclopentyl)acetate (CAS No. 1513983-63-5)

Methyl 2-(1-amino-3-methylcyclopentyl)acetate (CAS No. 1513983-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a cyclopentyl backbone with an amino and methyl substituent, is often explored for its role in drug discovery, peptide synthesis, and bioconjugation. Its molecular formula, C₉H₁₇NO₂, and precise stereochemistry make it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for custom synthesis and high-purity intermediates like Methyl 2-(1-amino-3-methylcyclopentyl)acetate has surged, driven by advancements in precision medicine and targeted therapies. Researchers frequently inquire about its synthetic routes, stability under various conditions, and compatibility with coupling reagents. These topics align with trending searches in AI-driven drug design platforms, where users seek optimized reaction conditions or scalable production methods for such compounds.

The compound’s cyclopentyl core is particularly noteworthy, as it mimics motifs found in natural products and FDA-approved drugs. This structural feature has led to investigations into its potential for central nervous system (CNS) drug development, a hot topic in neuroscience research. Questions like “How does Methyl 2-(1-amino-3-methylcyclopentyl)acetate interact with neurotransmitter receptors?” or “Can it serve as a precursor for neuroprotective agents?” are frequently explored in academic forums and search engines.

From a technical standpoint, Methyl 2-(1-amino-3-methylcyclopentyl)acetate is often discussed in the context of chiral synthesis and enantioselective catalysis. Its stereocenter at the 1-position of the cyclopentyl ring raises questions about optical purity and resolution techniques, which are critical for pharmaceutical grade applications. Laboratories prioritizing green chemistry also evaluate its synthesis using eco-friendly solvents or catalytic methods, reflecting broader industry trends toward sustainability.

Another area of interest is the compound’s derivatization potential. Its ester group and primary amine functionality allow for diverse modifications, making it a versatile building block for combinatorial chemistry. Searches related to “modification of Methyl 2-(1-amino-3-methylcyclopentyl)acetate for enhanced bioavailability” or “its use in solid-phase peptide synthesis” highlight its relevance in modern medicinal chemistry workflows.

In summary, Methyl 2-(1-amino-3-methylcyclopentyl)acetate (CAS No. 1513983-63-5) represents a compelling case study in the intersection of structural complexity and practical utility. Its applications span from innovative therapeutics to material science, addressing both current research demands and future possibilities. As the scientific community continues to explore its properties, this compound remains a focal point for discussions on molecular design, process optimization, and interdisciplinary collaboration.